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Introduction

PS372424 hydrochloride, a synthetic tripeptide fragment derived from the C-terminus of the
chemokine CXCL10 (also known as IP-10), represents a significant tool in the study of the
CXCL10/CXCR3 signaling axis. This technical guide provides an in-depth analysis of the
relationship between PS372424 hydrochloride and CXCL10, focusing on its mechanism of
action, downstream signaling events, and its implications for therapeutic development. The
information presented herein is intended for researchers, scientists, and professionals in the
field of drug development.

Core Relationship: A CXCL10 Fragment Acting as a
CXCR3 Agonist

PS372424 hydrochloride is a specific agonist for the human CXCR3 receptor, the primary
receptor for the chemokine CXCL10.[1][2][3][4][5] Unlike CXCL10, which is a full-length protein,
PS372424 is a small molecule peptidomimetic.[6] Its core relationship with CXCL10 lies in its
origin as a fragment of the native ligand and its ability to bind to and activate the same
receptor, CXCR3.[1][2][3][4][5] This interaction initiates a cascade of intracellular signaling
events that ultimately modulate cellular functions, most notably T-cell migration.[1][7]
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The following diagram illustrates the fundamental relationship between PS372424
hydrochloride, CXCL10, and their common receptor, CXCR3.
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Logical Relationship of PS372424, CXCL10, and CXCR3
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PS372424-Induced CXCR3 Signaling
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Experimental Workflow for Chemotaxis Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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